Cas no 175714-45-1 (2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE)

2-(3,4,5-Trimethoxyphenyl)-1H-benzimidazole is a benzimidazole derivative featuring a trimethoxyphenyl substituent, which enhances its potential as a versatile intermediate in organic synthesis and pharmaceutical research. The compound's structural framework is notable for its electron-rich aromatic system, contributing to its utility in the development of bioactive molecules, particularly in medicinal chemistry. Its trimethoxy groups may improve solubility and binding affinity in target interactions, making it valuable for studies involving enzyme inhibition or receptor modulation. The benzimidazole core further offers stability and compatibility with diverse synthetic pathways, supporting its use in constructing complex heterocyclic systems. This compound is suited for research applications requiring precise molecular modifications.

2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE structure

175714-45-1 structure

Product Name:2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE

CAS No:175714-45-1

MF:C₁₆H₁₆N₂O₃

MW:284.309844017029

MDL:MFCD01159102

CID:906360

PubChem ID:755544

Update Time:2025-06-07

2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

- 2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE
- EU-0082558
- STOCK3S-48589
- Oprea1_114258
- OTAVA-BB 1056469
- IFLAB-BB F1216-0100
- 2-(3,4,5-Trimethoxy-phenyl)-1H-benzoimidazole
- 1H-BENZIMIDAZOLE, 2-(3,4,5-TRIMETHOXYPHENYL)-
- MFCD01159102
- CCG-23749
- AKOS000275518
- Z50129863
- HMS1616A07
- STL257224
- DTXSID20353843
- FBZJKGVFZOUCRC-UHFFFAOYSA-N
- 175714-45-1
- J-011127
- G33846
- EN300-36567
- 2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole
- SCHEMBL7917574
- F1216-0100
- 2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole
- BAS 07327741
- ZINC00210271
- ALBB-020043
- AJ-077/33270023
- MDL： MFCD01159102
- Inchi： 1S/C16H16N2O3/c1-19-13-8-10(9-14(20-2)15(13)21-3)16-17-11-6-4-5-7-12(11)18-16/h4-9H,1-3H3,(H,17,18)
- InChI Key： FBZJKGVFZOUCRC-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)C1=NC2C=CC=CC=2N1)OC)OC

Computed Properties

Exact Mass: 284.11618
Monoisotopic Mass: 284.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 56.4Å²

Experimental Properties

PSA: 56.37

2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(3,4,5-TRIMETHOXYPHENYL)-1H-BENZIMIDAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B589425-50mg	2-(3,4,5-Trimethoxyphenyl)-1H-benzimidazole	175714-45-1		50mg	$ 50.00	2022-06-07
TRC	B589425-100mg	2-(3,4,5-Trimethoxyphenyl)-1H-benzimidazole	175714-45-1		100mg	$ 95.00	2022-06-07
TRC	B589425-500mg	2-(3,4,5-Trimethoxyphenyl)-1H-benzimidazole	175714-45-1		500mg	$ 320.00	2022-06-07
Chemenu	CM325200-1g	2-(3,4,5-Trimethoxyphenyl)-1H-benzo[d]imidazole	175714-45-1	95%	1g	$217	2023-02-17
Enamine	EN300-36567-0.05g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-36567-0.1g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-36567-0.25g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	0.25g	$92.0	2025-03-21
Enamine	EN300-36567-0.5g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	0.5g	$175.0	2025-03-21
Enamine	EN300-36567-1.0g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	1.0g	$256.0	2025-03-21
Enamine	EN300-36567-2.5g	2-(3,4,5-trimethoxyphenyl)-1H-1,3-benzodiazole	175714-45-1	95.0%	2.5g	$503.0	2025-03-21